N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-methylbenzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide;hydrochloride
• InChI: InChI=1S/C20H23N3O2S.ClH/c1-14-6-5-7-15(12-14)19(24)23(11-10-22(2)3)20-21-17-9-8-16(25-4)13-18(17)26-20;/h5-9,12-13H,10-11H2,1-4H3;1H
• InChI Key: ZSVNMPSHFISYPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N(CCN(C)C)C2=NC3=C(S2)C=C(C=C3)OC.Cl
• Molecular Formula: C20H24ClN3O2S
• Molecular Weight: 405.9 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-methylbenzamide hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3O2S and its molecular weight is 405.94. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Characterization

Research has shown that derivatives similar to N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-methylbenzamide hydrochloride are utilized in the synthesis of α-hydroxy and α,ω-dihydroxy polymers, specifically from 2-(dimethylamino)ethyl methacrylate (DMAEMA). These polymers, characterized by their hydroxyl termini, find application in creating star polymers and model networks, showcasing the compound's relevance in advanced polymer chemistry and materials science (Costa & Patrickios, 1999).

Antimicrobial Activity

Compounds structurally related to N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-methylbenzamide hydrochloride have been synthesized and evaluated for their antimicrobial properties. Specifically, thiazole-derived Schiff bases have been tested against various bacterial and fungal species, indicating potential applications in developing new antimicrobial agents (Vinusha et al., 2015).

Molecular Structure Studies

The compound's molecular structure and intermolecular interactions have been a subject of study, contributing to the understanding of molecular geometries and the effects of intermolecular forces on compound properties. Such research aids in the design of more effective molecules for various applications, including drug design and materials science (Karabulut et al., 2014).